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Compound of Interest

Compound Name: 2-Phenylazocane

Cat. No.: B15273238

Essential Safety and Handling Guide for 2-
Phenylazocane

Disclaimer: A comprehensive, substance-specific Safety Data Sheet (SDS) for 2-
Phenylazocane (CAS No. 1379168-02-1) was not available through public databases at the
time of this writing. The following guidance is based on the available hazard information from
supplier data and general principles of safe laboratory practice for handling hazardous
chemicals. It is imperative to obtain and review a complete SDS from your supplier before
commencing any work with this substance.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals handling 2-Phenylazocane. The procedural,
step-by-step guidance is designed to answer specific operational questions, ensuring the safe
handling and disposal of this chemical.

Chemical Hazard and Property Overview

Based on available supplier information, 2-Phenylazocane is classified with the following
hazards. This information dictates the necessary precautions for handling, storage, and
disposal.
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Property Data

Chemical Name 2-Phenylazocane

CAS Number 1379168-02-1

Molecular Formula Ci3HisN

GHS Hazard Statements H302, H315, H319, H335
Hazard Pictogram walt text

Signal Word Warning

Hazard Statement Breakdown:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

Due to the irritant nature of 2-Phenylazocane and its potential for harm if ingested, a stringent
PPE protocol is mandatory.
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PPE Category Specification

Chemical splash goggles that comply with ANSI
Z87.1 standards are required whenever

Eye and Face Protection handling the substance.[3][4] A face shield
should be worn over goggles when there is a

significant risk of splashing.[4]

Gloves: Wear chemically resistant, impervious
gloves such as nitrile rubber. Ensure gloves are
inspected before use and replaced immediately
_ . if contaminated or damaged. Lab Coat: A flame-
Skin Protection ) o . )
resistant lab coat with tight-fitting cuffs is
required. Clothing: Wear long pants and closed-
toe shoes. Shorts and sandals are not permitted

in the laboratory.[4]

All handling of 2-Phenylazocane that may
generate dust or aerosols should be conducted
in a certified chemical fume hood. If a fume
Respiratory Protection hood is not available or if engineering controls
are insufficient, a NIOSH-approved respirator
with an appropriate cartridge for organic vapors

and particulates should be used.[5]

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a
safe laboratory environment.

Engineering Controls and Preparation

o Ventilation: Always handle 2-Phenylazocane inside a certified chemical fume hood to
minimize inhalation exposure.[3]

o Eyewash and Safety Shower: Ensure that an operational eyewash station and safety shower
are immediately accessible in the work area.[6]
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» Restricted Access: Designate a specific area for handling 2-Phenylazocane and restrict
access to authorized personnel only.

Step-by-Step Handling Procedure

o Don PPE: Before entering the designated handling area, don all required PPE as specified in
the table above.

o Prepare Work Area: Cover the work surface in the fume hood with absorbent, disposable
bench paper.

o Weighing and Transfer:
o If the substance is a solid, handle it carefully to avoid generating dust.
o Use a spatula for transfers.
o If preparing a solution, add the solid to the solvent slowly.

e Post-Handling Decontamination:

o Wipe down the work surface and any equipment used with an appropriate solvent (e.g.,
70% ethanol), followed by soap and water.

o Remove outer gloves and dispose of them as hazardous waste.

o Wash hands thoroughly with soap and water after removing inner gloves.[3]

Emergency Procedures

o Skin Contact: Immediately flush the affected skin with copious amounts of water for at least
15 minutes while removing contaminated clothing.[6] Seek medical attention if irritation
persists.

o Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15
minutes, holding the eyelids open.[4][6] Remove contact lenses if present and easy to do.[6]
Seek immediate medical attention.[6]
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 Inhalation: Move the affected person to fresh air.[7] If breathing is difficult, provide oxygen.
Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[8] Seek immediate medical
attention and provide the SDS or chemical label if available.

« Spill:

Evacuate the immediate area.

o

o If the spill is large or you are unsure how to handle it, contact your institution's
environmental health and safety department.

o For small spills within a fume hood, cover the spill with an absorbent, non-combustible

material (such as sand or vermiculite).

o Carefully scoop the absorbed material into a labeled, sealable container for hazardous

waste.
o Decontaminate the spill area.
Disposal Plan
All waste containing 2-Phenylazocane must be treated as hazardous waste.
e Waste Collection:

o Collect all solid waste (e.g., contaminated gloves, bench paper, absorbent material) in a
clearly labeled, sealed hazardous waste container.

o Collect liquid waste containing 2-Phenylazocane in a separate, labeled hazardous waste
container. Do not mix with incompatible waste streams.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name "2-Phenylazocane."

o Storage: Store waste containers in a designated, secondary containment area away from
incompatible materials, pending pickup by your institution's hazardous waste management
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service.

o Disposal Method: Final disposal must be conducted through a licensed hazardous waste
disposal facility, likely via incineration. Do not dispose of 2-Phenylazocane down the drain or
in regular trash.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 2-
Phenylazocane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Phenylazocane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15273238#personal-protective-equipment-for-
handling-2-phenylazocane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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